(S)-3-(4-Fluoro-2-nitrophenoxy)pyrrolidine hydrochloride

• IUPAC Name: (3S)-3-(4-fluoro-2-nitrophenoxy)pyrrolidine;hydrochloride
• InChI: InChI=1S/C10H11FN2O3.ClH/c11-7-1-2-10(9(5-7)13(14)15)16-8-3-4-12-6-8;/h1-2,5,8,12H,3-4,6H2;1H/t8-;/m0./s1
• InChI Key: TVEMWCHXMBORGT-QRPNPIFTSA-N
• Canonical SMILES: C1CNCC1OC2=C(C=C(C=C2)F)[N+](=O)[O-].Cl
• Isomeric SMILES: C1CNC[C@H]1OC2=C(C=C(C=C2)F)[N+](=O)[O-].Cl
• Molecular Formula: C10H12ClFN2O3
• Molecular Weight: 262.66 g/mol

Description

(S)-3-(4-Fluoro-2-nitrophenoxy)pyrrolidine hydrochloride, also known as 4FN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It is a chiral molecule that belongs to the pyrrolidine family and has a molecular weight of 257.68 g/mol.

Scientific Research Applications

Efficient Synthesis and Derivatives Formation

• A study by Figueroa‐Pérez et al. (2006) reported on the efficient synthesis of 4-substituted 7-azaindole derivatives, demonstrating the use of related compounds as versatile building blocks for synthesizing heterocyclic organic compounds with potential biological effects (Figueroa‐Pérez, S., Bennabi, S., Schirok, H., & Thutewohl, M., 2006).

Molecular Docking and QSAR Studies

• Caballero et al. (2011) conducted docking and quantitative structure–activity relationship (QSAR) studies on derivatives similar to the target compound as c-Met kinase inhibitors, providing insights into the molecular features that contribute to high inhibitory activity (Caballero, J., Quiliano, M., Alzate-Morales, J. H., Zimic, M., & Deharo, E., 2011).

Antioxidant and Anticancer Activities

• Lewandowski and Gwoździński (2017) discussed the properties and applications of nitroxides, including heterocyclic nitroxide derivatives of pyrrolidine, as antioxidants and anticancer drugs. This suggests the potential application of related pyrrolidine compounds in medicinal chemistry for developing new therapeutic agents (Lewandowski, M., & Gwoździński, K., 2017).

Polyimides Synthesis

• Huang et al. (2017) synthesized and characterized a series of polyimides derived from a monomer containing pyrrolidine groups, demonstrating the material science applications of pyrrolidine derivatives for producing organosoluble, thermally stable, and hydrophobic polymers (Huang, X., Chen, B., Mei, M., Li, H., Liu, C.-J., & Wei, C., 2017).